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Abstract

Sulfur tetrafluoride (SFa) is a colorless, corrosive gas with a pungent odor similar to sulfur
dioxide.[1] It serves as a potent and selective fluorinating agent, a characteristic that has
cemented its importance in the synthesis of high-value organofluorine compounds for the
pharmaceutical and specialty chemical industries. Despite its utility, its high toxicity and
reactivity, particularly with water, necessitate specialized handling procedures and a thorough
understanding of its physical characteristics. This guide provides a comprehensive overview of
the core physical properties of sulfur tetrafluoride, details the experimental methodologies for
their determination, and outlines key chemical behaviors through logical diagrams.

Core Physical Properties

The physical characteristics of sulfur tetrafluoride are critical for its storage, handling, and
application in synthetic chemistry. The data, compiled from various reputable sources, are
summarized below.

Data Summary Table
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Physical Property Value Conditions /| Notes  Source(s)
Molecular Formula SFa [1]
Molecular Weight 108.06 g/mol [1]
Standard Temperature
Appearance Colorless Gas [1]
and Pressure
Pungent, sulfur-like Similar to sulfur
Odor o [1]
odor dioxide
Melting Point -121.0 °C (-185.8 °F) [1]
Boiling Point -38 °C (-36.4 °F) At 760 mmHg [1]
Density (Liquid) 1.95 g/cm3 At-78 °C
Density (Gas) 4.55 g/L At 20 °C
Vapor Density 3.78 Relative to air (Air=1) [1]
Vapor Pressure 10.5 atm At 21.1 °C (70 °F) [1]

Reacts vigorously with

Decomposes to SOz

Solubility [1]
water and HF

Soluble in benzene

lonization Potential 12.63 eV

Experimental Protocols for Property Determination

The determination of the physical properties of a hazardous and reactive gas like sulfur

tetrafluoride requires specialized equipment and adherence to stringent safety protocols.

Standard benchtop methods must be modified to account for its low boiling point, high

pressure, and extreme reactivity.

Safety and Handling Precautions

All experimental work with SF4 must be conducted in a well-ventilated fume hood or a

glovebox.[2] A gas-tight chemical protection suit with self-contained breathing apparatus is

required for handling potential leaks.[3] All equipment must be constructed from materials
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resistant to SF4 and its hydrolysis product, hydrofluoric acid (HF), such as stainless steel or
Hastelloy.[4] Glass apparatus is generally unsuitable as SF4 attacks it.[3] Reactions are
typically performed in high-pressure autoclaves or specialized flow reactors.[4][5]

Determination of Melting and Boiling Points

The melting and boiling points of SF4 are determined using low-temperature calorimetry and
vapor pressure measurements under controlled conditions.

o Principle: Differential Scanning Calorimetry (DSC) is the preferred method. A sealed, high-
pressure sample pan containing condensed SFa is cooled to a very low temperature (e.g.,
with liquid nitrogen). A controlled heating program is then applied. The instrument measures
the heat flow required to raise the sample's temperature. Phase transitions like melting
appear as endothermic peaks on the resulting thermogram.[6][7][8] The boiling point is
determined by measuring the vapor pressure of the liquid SF4 at various temperatures in a
sealed, pressure-rated apparatus. The temperature at which the vapor pressure equals
atmospheric pressure (760 mmHg) is the normal boiling point.[9]

o Methodology:

o Sample Preparation: A small quantity of SF4 gas is condensed into a pre-cooled, high-
pressure stainless steel crucible within a controlled inert atmosphere (e.g., a glovebox) to
prevent premature reaction with moisture. The crucible is hermetically sealed.

o Calorimetric Measurement (Melting Point): The sealed crucible is placed in a DSC
apparatus. It is cooled to approximately -150 °C. The sample is then heated at a slow,
constant rate (e.g., 1-2 °C/min). The onset temperature of the large endothermic peak
corresponds to the melting point.[8]

o Vapor Pressure Measurement (Boiling Point): Liquid SF4 is placed in a thermostated
pressure vessel equipped with a pressure transducer. The temperature of the vessel is
slowly increased, and the corresponding vapor pressure is recorded. The data is plotted,
and the temperature corresponding to 1 atm is interpolated to find the boiling point.[9]

Determination of Density
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 Principle: The density of gaseous SF4 can be determined by accurately measuring the mass
of a known volume of the gas at a specific temperature and pressure. For the liquid, a similar
principle is applied at low temperatures.

o Methodology (Gas):

o A stainless steel gas bulb of a precisely known volume is evacuated to a high vacuum and
weighed.

o The bulb is filled with SFa gas to a specific, measured pressure (below 1 atm) and
temperature.

o The filled bulb is re-weighed. The mass of the gas is the difference between the filled and
evacuated weights.

o The density is calculated by dividing the mass of the gas by the known volume of the bulb.
This can be repeated at several pressures and extrapolated to zero pressure for ideal gas
behavior correction.

Chemical Behavior and Experimental Workflows

While not possessing a biological signaling pathway, the chemical reactivity of SF4 provides
logical relationships that can be visualized. Its vigorous hydrolysis and its role in
deoxyfluorination are two core chemical processes.

Hydrolysis of Sulfur Tetrafluoride

Sulfur tetrafluoride reacts rapidly and exothermically with water. This reaction is a critical safety
consideration, as it produces corrosive and toxic fumes. The overall reaction proceeds via an
intermediate, thionyl fluoride (SOF2), to ultimately yield sulfur dioxide (SOz) and hydrogen
fluoride (HF).[1]

SFa4+ 2 H20 - SO2+4 HF

The diagram below illustrates this two-step hydrolysis process.
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Total: 4 HF

Thionyl Fluoride (SOFz) + 2 HF

Final Hydrolysis

Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of SFa.

Deoxyfluorination Experimental Workflow

Sulfur tetrafluoride is a key reagent for converting carbonyl groups (C=0) and alcohols (C-OH)
into difluoro (CF2) and fluoro (CF) groups, respectively. Modern protocols often employ
continuous flow systems to enhance safety and control.[5] The diagram below shows a
generalized workflow for such a reaction.
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Caption: Generalized workflow for continuous flow deoxyfluorination using SFa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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